Stylisterol B

• Molecular Formula: C28H46O4
• Molecular Weight: 446.7 g/mol
• IUPAC Name: (3S,7S,8R,9R,10S,13R,14R,17R)-17-[(E,2R)-5,6-dimethylhept-3-en-2-yl]-10-(hydroxymethyl)-13-methyl-1,2,3,4,7,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-3,7,8-triol
• InChI: InChI=1S/C28H46O4/c1-17(2)18(3)6-7-19(4)22-8-9-23-26(22,5)12-11-24-27(16-29)13-10-21(30)14-20(27)15-25(31)28(23,24)32/h6-7,15,17-19,21-25,29-32H,8-14,16H2,1-5H3/b7-6+/t18?,19-,21+,22-,23-,24-,25+,26-,27-,28-/m1/s1
• InChI Key: SYIBODKBOJFRIS-AZEALQJHSA-N
• SMILES: CC(C)C(C)C=CC(C)C1CCC2C1(CCC3C2(C(C=C4C3(CCC(C4)O)CO)O)O)C
• Isomeric SMILES: C[C@H](/C=C/C(C)C(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@]2([C@H](C=C4[C@@]3(CC[C@@H](C4)O)CO)O)O)C

Description

Stylisterol B is a C24-methylated ergosterol derivative classified under the sterol family, characterized by its tetracyclic cyclopenta[a]phenanthrene core and hydroxyl group at the C3 position. Its molecular formula is C₂₉H₄₈O, with a molecular weight of 412.7 g/mol . Sterols like Stylisterol B are critical components of eukaryotic cell membranes, modulating fluidity and permeability. Stylisterol B is predominantly isolated from marine sponges (species abbreviation: Porifera spp.), where it is hypothesized to play roles in membrane stabilization and ecological defense mechanisms .

Comparison with Similar Compounds

Comparison with Similar Compounds

Stylisterol B belongs to a subgroup of ergosterol derivatives with C24 alkyl modifications. This section compares its structural, functional, and analytical properties with three closely related sterols: Stylisterol C, Hatomasterol, and Calvatianone.

Structural Comparison

Key structural distinctions arise from substituent groups and carbon skeletons:

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituents/Modifications	Biological Source
Stylisterol B	C₂₉H₄₈O	412.7	C24-methyl	Marine sponges
Stylisterol C	C₃₀H₅₀O	426.7	C24-ethyl	Marine sponges
Hatomasterol	C₂₈H₄₆O	398.6	Δ²² double bond, no C24 methylation	Fungal species
Calvatianone	C₂₉H₄₆O₂	426.7	C3 ketone, Δ⁷ double bond	Plant sources

• C24-Alkylation : Stylisterol B and C differ in alkyl chain length (methyl vs. ethyl), influencing hydrophobicity and membrane integration efficiency .
• Oxidation State: Calvatianone’s ketone group at C3 (vs. hydroxyl in Stylisterol B) alters hydrogen-bonding capacity and solubility .

Q & A

Q. How can researchers mitigate bias when interpreting Stylisterol B’s therapeutic potential?

• Methodological Answer : Pre-register study designs on platforms like ClinicalTrials.gov or OSF. Use blinded data analysis and randomized sample allocation. Disclose all funding sources and employ third-party statisticians for independent validation .